Cas no 61317-32-6 (5-amino-1H-quinolin-2-one)

• Product Name: 5-amino-1H-quinolin-2-one
• CAS No: 61317-32-6
• Molecular Formula: C₉H₈N₂O
• Molecular Weight: 160.17262
• MDL: MFCD13705421
• CID: 484347
• PubChem ID: 15719078

5-amino-1H-quinolin-2-one Properties

Names and Identifiers

• 5-amino-2(1H)-Quinolinone
• 5-Aminoquinolin-2(1H)-one
• 2(1H)-Quinolinone, 5-amino-
• 5-amino-1H-quinolin-2-one
• 5-amino-2-oxo-1,2-dihydroquinoline
• 61317-32-6
• DANDEJPAZFBPAS-UHFFFAOYSA-N
• A856266
• CHEMBL4635209
• SCHEMBL332886
• SB67718
• EN300-749617
• CS-0099450
• MFCD13705421
• 5-amino-1,2-dihydroquinolin-2-one
• 5-Amino quinolin-2(1H)-one
• SCHEMBL18493817
• AMY10102
• 5-amino-quinolin-2(1H)-one
• 5-aminoquinolin-2(1H)one
• DTXSID80577341
• 5-aminoquinolone
• Z1255404536
• 5-Amino-2-quinolone
• SY105843
• AKOS022178063
• 5-Aminoquinolin-2(1H)-on
• AS-39017
• 5-aminoquinolin-2[1H]-one
• 5-Amino-1H-quinolin-2-one
• 5-Amino-1H-quinolin-2-one; 5-Amino-2-quinolone; 5-Aminocarbostyril; 5-Amino-2(1H)-quinolinone;
• DB-349839
• 5-AMINO-2(1H)-QUINOLINONE

• MDL： MFCD13705421
• InChIKey： DANDEJPAZFBPAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O/c10-7-2-1-3-8-6(7)4-5-9(12)11-8/h1-5H,10H2,(H,11,12)
• SMILES： C1=CC(=C2C=CC(=NC2=C1)O)N

Computed Properties

• Exact Mass: 160.06374
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.063662883g/mol
• Heavy Atom Count: 12
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12